Cas no 1809200-96-1 (2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester)

• Product Name: 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester
• CAS No: 1809200-96-1
• MF: C₁₄H₁₈BNO₄
• MW: 275.108024120331
• MDL: MFCD30718741
• CID: 4618400
• PubChem ID: 129597756
• Update Time: 2025-10-30

2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester
• SY058549

• MDL： MFCD30718741
• Inchi： 1S/C14H18BNO4/c1-13(2)14(3,4)20-15(19-13)10-6-5-9-8-18-12(17)16-11(9)7-10/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： KRGNSDCMLGNQPS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3COC(NC3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 396
• Topological Polar Surface Area: 56.8

Additional information on 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester

Introduction to 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester (CAS No. 1809200-96-1) and Its Applications in Modern Chemical Biology

The compound 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester, identified by its CAS number 1809200-96-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic boronic acid ester has garnered considerable attention due to its unique structural properties and versatile applications in drug discovery, particularly in the development of novel bioactive molecules. The presence of both the benzo[d][1,3]oxazine core and the boronic acid pinacol ester functionality imparts distinct reactivity and binding capabilities, making it a valuable tool for medicinal chemists and biologists.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. The benzo[d][1,3]oxazine scaffold is known for its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions, while the boronic acid pinacol ester moiety facilitates Suzuki-Miyaura cross-coupling reactions—highly valuable in constructing complex molecular architectures. These attributes have positioned this compound as a cornerstone in the design of next-generation therapeutic agents.

In the realm of drug discovery, the 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester has been explored for its utility in generating novel pharmacophores. Researchers have leveraged its reactivity to develop inhibitors of enzymes implicated in inflammatory diseases, cancer, and neurodegenerative disorders. For instance, modifications of this scaffold have led to the identification of potent inhibitors of kinases and proteases, demonstrating its broad applicability in therapeutic intervention.

The synthesis of this compound involves a multi-step process that underscores its synthetic elegance. The formation of the benzo[d][1,3]oxazine ring is achieved through cyclization reactions, while the introduction of the boronic acid pinacol ester is typically accomplished via lithiation followed by borylation. These synthetic strategies not only highlight the compound's structural complexity but also showcase advancements in organic chemistry that enable efficient access to such heterocycles.

From a mechanistic standpoint, the boronic acid pinacol ester functionality plays a pivotal role in mediating transition-metal-catalyzed coupling reactions. This reactivity has been exploited to construct biaryl systems prevalent in many bioactive molecules. Moreover, recent innovations in transition-metal catalysis have expanded the scope of boronic acid derivatives, allowing for unprecedented functionalizations that further enhance the synthetic utility of this compound.

The pharmaceutical industry has taken notice of the potential of 2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester, with several academic and industrial groups incorporating it into their drug discovery pipelines. Its ability to serve as a versatile building block has accelerated the development of novel compounds with improved pharmacokinetic profiles and reduced toxicity. As computational methods continue to evolve, virtual screening approaches leveraging this compound have identified promising candidates for further optimization.

Future directions in research may focus on exploring derivatives of this compound that exhibit enhanced binding affinity or selectivity for specific biological targets. Additionally, advances in green chemistry principles could lead to more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity. The integration of machine learning algorithms into drug design workflows may also streamline the process by predicting optimal modifications to this scaffold.

In conclusion,2-Oxo-2,4-dihydrobenzo[d][1,3]oxazine-7-boronic Acid Pinacol Ester (CAS No. 1809200-96-1) stands as a testament to the ingenuity of modern chemical biology. Its unique combination of structural features and reactivity makes it an indispensable tool for researchers striving to develop innovative therapeutic solutions. As our understanding of biological systems grows more nuanced, compounds like these will continue to play a pivotal role in shaping the future of medicine.